N~2~-(2,3-dichlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]-N~1~-(3-pyridinylmethyl)glycinamide

• IUPAC Name: 2-(2,3-dichloro-N-(4-methylphenyl)sulfonylanilino)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C21H19Cl2N3O3S/c1-15-7-9-17(10-8-15)30(28,29)26(19-6-2-5-18(22)21(19)23)14-20(27)25-13-16-4-3-11-24-12-16/h2-12H,13-14H2,1H3,(H,25,27)
• InChI Key: NPLLLZQFADUKLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CN=CC=C2)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C21H19Cl2N3O3S
• Molecular Weight: 464.4 g/mol

Description

N~2~-(2,3-dichlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]-N~1~-(3-pyridinylmethyl)glycinamide is a useful research compound. Its molecular formula is C21H19Cl2N3O3S and its molecular weight is 464.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 463.0524180 g/mol and the complexity rating of the compound is 665. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Compounds

• Anticancer Activity : Research into sulfonyl-containing compounds, such as sulfonamides, has shown potential for anticancer activity. Compounds synthesized with specific sulfonamide groups have been evaluated for their in vitro anticancer activity against various cancer cell lines, suggesting the relevance of such structures in medicinal chemistry and drug discovery (Szafrański & Sławiński, 2015).

Photoelectric and Sensing Applications

• Photoelectric Conversion : Compounds with specific heteroatom arrangements have been studied for their photoelectric conversion properties. For example, hemicyanine derivatives have been synthesized and characterized for their ability to yield efficient charge separation under simulated solar light, demonstrating the utility of such compounds in solar energy conversion (Wang et al., 2000).
• Fluorescent pH Sensors : Heteroatom-containing organic fluorophores have been designed to exhibit intramolecular charge transfer and aggregation-induced emission (AIE), enabling their use as fluorescent pH sensors. This showcases the application of such compounds in sensing and detection technologies (Yang et al., 2013).